
mesotrione versus atrazine weed control
efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mesotrione

CAS No.: 104206-82-8

Cat. No.: S590526

Get Quote

Herbicide Comparison at a Glance

The table below summarizes the core characteristics and experimental data for mesotrione and atrazine.

Characteristic Mesotrione Atrazine

Chemical Group Triketone (HPPD Inhibitor) Triazine (Photosystem II
Inhibitor)

Herbicide Group
(WSSA)

Group 27 Group 5

Primary Mode of
Action

Inhibits 4-Hydroxyphenylpyruvate Dioxygenase
(HPPD), disrupting carotenoid biosynthesis and

causing "bleaching" of new growth [1].

Binds to the D1 protein in
Photosystem II, blocking

electron transport and leading
to oxidative damage and

chlorosis [1].

Weed Control
Spectrum

Effective against broadleaf weeds (e.g.,

Trianthema portulacastrum, Digera arvensis) but
generally weaker on grasses [2].

Provides control of both

broadleaf and grass weeds,
though resistance is

widespread [2] [1].
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Characteristic Mesotrione Atrazine

Key Efficacy
Data (from field
studies)

Applied at 120 g/ha in maize, effective on
broadleaves but poor on grasses; yielded 5.83-

5.96 t/ha [2].

Applied at 1000 g/ha in maize;
control was not consistent;

yielded 5.93-6.70 t/ha [2].

Synergistic
Effect

The combination with atrazine is synergistic and

superior to either herbicide alone, controlling a
diverse weed flora [2].

The combination with

mesotrione is synergistic and
superior to either herbicide

alone, controlling a diverse
weed flora [2].

Crop Selectivity
(Sorghum)

In combination with atrazine, caused mild
phytotoxicity (13%) but did not compromise

productivity [3]. The triple mix with trifluralin
caused higher phytotoxicity (22-41%) and

significant yield reduction [3].

Applied alone or with trifluralin,
caused mild to moderate

phytotoxicity (5-16%) but did
not negatively affect

development or yield [3].

Detailed Experimental Protocols

To evaluate and compare herbicide efficacy, researchers typically employ controlled field and laboratory

studies. The following workflows detail the methodologies from key cited research.

Protocol 1: Field Efficacy in Maize

This protocol, adapted from studies in maize, evaluates herbicide performance under field conditions [2].
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Start Field Experiment

1. Establish Field Plots
(Maize, Rainy Season)

2. Apply Herbicide Treatments
(Pre- or Post-Emergence)

3. Identify & Assess Weed Flora
(Major Weeds: Dactyloctenium aegyptium,

Echinochloa crus-galli, Trianthema portulacastrum)

4. Calculate Weed Control Efficiency (%)

5. Harvest & Measure Crop Yield (t/ha)

Analyze Results

Click to download full resolution via product page

Key Treatments and Findings from this Protocol [2]:

Weed Control Efficiency (WCE): The ready-mixture of mesotrione + atrazine (1:10) at 875-1000

g/ha achieved 89-99% WCE, significantly outperforming either herbicide applied alone.
Crop Yield: The mesotrione + atrazine combination yielded 7.74-8.11 t/ha, which was substantially

higher than mesotrione alone (5.83-5.96 t/ha), atrazine alone (5.93-6.70 t/ha), or the unweeded
control (3.73-4.76 t/ha).
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Conclusion: The study confirmed a synergistic effect between the two herbicides, providing

superior control of diverse weed flora in maize.

Protocol 2: Crop Selectivity in Sorghum

This protocol assesses the selectivity and potential phytotoxicity of herbicides on a crop, using sorghum as a

model [3].

Start Selectivity Experiment

1. Design & Planting
(Randomized blocks, adjacent double-check,

Sorghum variety NTXS 100)

2. Post-Emergence Application
(At 3-4 leaf stage, 150 L/ha volume)

3. Evaluate Phytotoxicity
(% injury at 14 & 28 days after application)

4. Measure Agronomic Parameters
(Plant stand, height at 28 days)

5. Determine Grain Yield
(kg/ha, corrected to 14% moisture)

Analyze Results
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Key Treatments and Findings from this Protocol [3]:

Safe Combinations: Applications of atrazine alone or tank-mixed with trifluralin resulted in mild to
moderate phytotoxicity (5-16%) but did not negatively affect final development or productivity.

Combination with Mesotrione: The mixture of atrazine + mesotrione caused mild phytotoxicity
(13%). However, adding trifluralin to this mix (a triple combination) increased phytotoxicity to 22-41%

and led to significant productivity reductions.
Conclusion: Careful selection and dosing of herbicide combinations are critical to achieve effective

weed control without compromising crop safety.

Resistance Mechanisms

Understanding resistance is vital for managing long-term efficacy. Research shows that weeds like

waterhemp can develop resistance to both herbicides through distinct, non-target-site mechanisms.

Herbicide Application Resistance Mechanism
(Non-Target Site)

Enhanced Cytochrome P450
Monooxygenase Activity  Mediates

Enhanced Glutathione
S-Transferase (GST) Activity

  Mediates

Mesotrione Resistance
(Rapid oxidative metabolism

& detoxification)

Atrazine Resistance
(Conjugation with glutathione

& detoxification)

Click to download full resolution via product page

Mesotrione Resistance: In resistant waterhemp, resistance is conferred by enhanced metabolism
via cytochrome P450 monooxygenases. This mechanism rapidly degrades mesotrione into non-
toxic metabolites before it can reach its target site [1].

Atrazine Resistance: While some weeds have target-site mutations, resistance in certain waterhemp
populations is due to enhanced metabolism via glutathione S-transferases (GSTs), which

conjugate atrazine with glutathione, leading to its detoxification [1].
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Research Implications and Future Directions

The evidence indicates that using mesotrione and atrazine in combination is a highly effective strategy for

managing diverse weed flora, including groups resistant to other herbicide classes [4]. However, the

emergence of weed populations with multiple resistance to these and other herbicides underscores a critical

need for Integrated Weed Management (IWM).

Future research and development should focus on:

Diversifying Sites of Action: Rotating herbicides from different groups (e.g., Groups 15, 14, and 27)
is essential to reduce selection pressure and slow resistance development [4].

Non-Chemical Tactics: Incorporating cultural practices—such as narrow row spacing, optimized
planting dates, cover crops, and even weed electrocution—can suppress weeds and preserve

herbicide utility [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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